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Compound of Interest

Compound Name: Ferrous Gluconate

Cat. No.: B096098

This in-depth technical guide provides a comprehensive overview of the core physicochemical
properties of ferrous gluconate, tailored for researchers, scientists, and drug development
professionals. The information presented herein is crucial for understanding the behavior of
ferrous gluconate in various experimental and formulation settings.

Core Physicochemical Properties

Ferrous gluconate is an iron (I) salt of gluconic acid, widely used as a nutritional supplement
to treat iron deficiency anemia. Its physicochemical characteristics are pivotal for its stability,
bioavailability, and formulation design.

General Properties

Ferrous gluconate is typically a yellowish-grey or pale greenish-yellow powder or granules. It
may have a faint odor resembling burnt sugar.

Quantitative Physicochemical Data

The following tables summarize the key quantitative physicochemical properties of ferrous
gluconate.

Table 1: General Physicochemical Properties of Ferrous Gluconate
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Property Value References
Molecular Formula C12H22Fe014 (anhydrous) [1112]
C12H22Fe014 - 2H20 3]

(dihydrate)

Molecular Weight 446.14 g/mol (anhydrous) [11[2]
482.17 g/mol (dihydrate) [3]

Melting Point 188 °C (decomposes) [1][4]
pKa 6.28 at 20 °C [5]
pH (1% solution) Approximately 4.8

pH (5% aqueous solution) Acidic to litmus [5]
pH (10% solution) 40-55 [1]

Table 2: Solubility Profile of Ferrous Gluconate

Solvent Solubility References

1 g in approx. 10 mL with slight

Water heating [11[5]
1gin1.3mLat 100 °C [1]

8.59in 100 cm?3 at 20 °C [4]

Ethanol Practically insoluble [4115]
Glycerin Soluble [3]

Table 3: Stability and Hygroscopicity of Ferrous Gluconate
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Condition Observation

References

Affected by light; store in the

Light Exposure
g P dark.

[5]

] Ferrous iron slowly oxidizes to
Air Exposure o
ferric iron.

[1]

Rapid oxidation in
approximately neutral

pH solutions; stability is improved
by buffering to a pH of 3.5 to
4.5.

[1]

Loses between 6.5% and
Hygroscopicity 10.0% of its weight when dried
at 105 °C for 16 hours.

[6]

Experimental Protocols

This section provides detailed methodologies for determining the key physicochemical

properties of ferrous gluconate.

Determination of Equilibrium Solubility

This protocol is based on the World Health Organization (WHO) guidelines for equilibrium

solubility determination for the purpose of the Biopharmaceutics Classification System (BCS).

Objective: To determine the equilibrium solubility of ferrous gluconate in aqueous media at

different pH values.

Materials:

e Ferrous gluconate powder

e pH 1.2 buffer (e.g., 0.1 N HCI)

e pH 4.5 acetate buffer
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pH 6.8 phosphate buffer

Calibrated pH meter

Shaking incubator or water bath with temperature control (setto 37 + 1 °C)
Centrifuge

Validated analytical method for ferrous gluconate quantification (e.g., UV-Vis
spectrophotometry or HPLC)

Syringe filters (e.g., 0.45 pm)

Procedure:

Add an excess amount of ferrous gluconate powder to flasks containing the pH 1.2, 4.5,
and 6.8 buffers. Ensure there is undissolved solid at the bottom of each flask.

Place the flasks in a shaking incubator at 37 + 1 °C and agitate at a constant, appropriate
speed.

At predetermined time points (e.g., 24, 48, and 72 hours), withdraw an aliquot of the
supernatant.

Immediately filter the aliquot using a syringe filter to remove any undissolved solids.

Dilute the filtered sample with the respective buffer to a concentration within the validated
range of the analytical method.

Analyze the concentration of ferrous gluconate in the diluted samples using a validated
analytical method.

Equilibrium is considered reached when the concentration of ferrous gluconate in
consecutive time points does not differ significantly.

Measure and record the final pH of each solution.

Melting Point Determination (USP <741> Class la)
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This protocol follows the United States Pharmacopeia (USP) general chapter <741> for
determining the melting range.[7][8][9][10][11]

Objective: To determine the melting range of ferrous gluconate.

Materials:

o Ferrous gluconate powder, dried at 105 °C for 16 hours|[6]

e Melting point apparatus (capillary method)

» Melting point capillary tubes

Procedure:

e Finely powder the dried ferrous gluconate.

o Pack the powdered sample into a capillary tube to a height of 2.5-3.5 mm.
e Place the capillary tube in the melting point apparatus.

e Heat the apparatus to a temperature about 10 °C below the expected melting point.
 Increase the temperature at a rate of 1 + 0.5 °C per minute.

e Record the temperature at which the substance is first observed to collapse or form a liquid
(the beginning of the melting range).

» Record the temperature at which the substance is completely melted (the end of the melting
range).

Stability Testing (ICH Q1A(R2) Guidelines)

This protocol outlines a general approach for stability testing of ferrous gluconate as a drug
substance, based on the International Council for Harmonisation (ICH) Q1A(R2) guidelines.[12]
[13][14][15][16]

Objective: To evaluate the stability of ferrous gluconate under various environmental
conditions.
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Materials:

At least three primary batches of ferrous gluconate

Appropriate container closure systems

Stability chambers with controlled temperature and humidity

Validated stability-indicating analytical methods
Procedure:

o Stress Testing: Subject a single batch of ferrous gluconate to stress conditions to identify
potential degradation products and establish degradation pathways. Conditions include:

[¢]

Temperature: In 10 °C increments above the accelerated testing temperature (e.g., 50 °C,
60 °C).

[¢]

Humidity: 75% relative humidity (RH) or greater.

[e]

Photostability: Expose the substance to light according to ICH Q1B guidelines.

[e]

Hydrolysis: Test across a wide range of pH values.
o Formal Stability Studies:

o Long-term testing: Store samples from at least three primary batches at 25 °C + 2 °C/
60% RH + 5% RH for a minimum of 12 months.

o Accelerated testing: Store samples at 40 °C £ 2 °C / 75% RH * 5% RH for a minimum of 6
months.

o Testing Frequency: Test the samples at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24
months for long-term testing and 0, 3, 6 months for accelerated testing).

o Analytical Tests: At each time point, test the samples for relevant attributes, which may
include:
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[e]

Appearance

o

Assay (ferrous gluconate content)

[¢]

Degradation products (impurities)

Water content

[e]

FT-IR Spectroscopic Analysis (KBr Pellet Method)

This protocol describes the preparation of a potassium bromide (KBr) pellet for the analysis of
solid ferrous gluconate by Fourier-Transform Infrared (FT-IR) spectroscopy.[17][18][19][20]

Objective: To obtain the FT-IR spectrum of ferrous gluconate for identification.

Materials:

Ferrous gluconate powder

Spectroscopic grade potassium bromide (KBr), dried

Agate mortar and pestle

Pellet press and die
Procedure:

o Place approximately 1-2 mg of ferrous gluconate and 100-200 mg of KBr in an agate
mortar.

o Gently grind the mixture with the pestle until a fine, homogeneous powder is obtained.
o Transfer a portion of the powder into the pellet die.

e Place the die in the hydraulic press and apply pressure (typically 8-10 tons) for a few
minutes to form a transparent or translucent pellet.

o Carefully remove the pellet from the die and place it in the sample holder of the FT-IR
spectrometer.
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» Record the spectrum over the desired wavenumber range (e.g., 4000-400 cm~1).

UV-Vis Spectrophotometric Assay

This protocol provides a method for the quantitative determination of ferrous gluconate based
on the absorbance of the ferrous ion.[21][22][23][24][25][26][27]

Objective: To determine the concentration of ferrous gluconate in a sample.
Materials:

e Ferrous gluconate sample

o Ferrous gluconate reference standard

o UV-Vis spectrophotometer

¢ Volumetric flasks and pipettes

o Reagents for color development (e.g., 1,10-phenanthroline, hydroxylamine hydrochloride,
sodium acetate buffer)

Procedure:
o Preparation of Standard Solutions:

o Accurately weigh a suitable amount of ferrous gluconate reference standard and
dissolve it in a volumetric flask with deionized water to prepare a stock solution of known
concentration.

o Prepare a series of standard solutions of decreasing concentrations by diluting the stock
solution.

e Preparation of Sample Solution:

o Accurately weigh a sample of ferrous gluconate and dissolve it in a volumetric flask with
deionized water to obtain a solution with a concentration within the range of the standard
solutions.
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e Color Development:

o To an aliquot of each standard and sample solution, add hydroxylamine hydrochloride
solution (to reduce any ferric ions to ferrous ions), followed by 1,10-phenanthroline
solution and sodium acetate buffer to adjust the pH.

o Allow the color to develop for a specified time.
e Spectrophotometric Measurement:

o Measure the absorbance of each solution at the wavelength of maximum absorbance
(Amax), which is typically around 510-522 nm for the iron-phenanthroline complex.[27][28]

o Calculation:

o Construct a calibration curve by plotting the absorbance of the standard solutions versus
their concentrations.

o Determine the concentration of ferrous gluconate in the sample solution from the
calibration curve.

Signaling Pathways and Logical Relationships
Cellular Iron Uptake from Ferrous Gluconate

The primary role of ferrous gluconate is to provide ferrous iron (Fe2*) for absorption and
utilization by the body. The following diagram illustrates the key steps in the cellular uptake and
metabolism of iron.[4][29][30][31][32]
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Caption: Cellular uptake and metabolism of iron from ferrous gluconate.

Quality Control Workflow for Ferrous Gluconate

A robust quality control (QC) process is essential to ensure the purity, identity, and strength of
ferrous gluconate raw material. The following diagram outlines a logical workflow for the QC
testing of ferrous gluconate.[28][33][34]
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Caption: Quality control workflow for ferrous gluconate raw material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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